Cas no 397864-63-0 ((6a,11b,16a,17a)-6,9-Difluoro-17-(2-furanylcarbonyl)oxy-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic Acid)

• Product Name: (6a,11b,16a,17a)-6,9-Difluoro-17-(2-furanylcarbonyl)oxy-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic Acid
• CAS No: 397864-63-0
• MF: C₂₆H₂₈F₂O₇
• MW: 490.493135452271
• CID: 4736345
• Update Time: 2023-11-22

(6a,11b,16a,17a)-6,9-Difluoro-17-(2-furanylcarbonyl)oxy-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1W3NSQ8V5D
• M10 OF fluticasone furoate
• GW 694301X
• Q27252974
• (6a,11b,16a,17a)-6,9-Difluoro-17-(2-furanylcarbonyl)oxy-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic Acid

• Inchi： 1S/C26H28F2O7/c1-13-9-15-16-11-18(27)17-10-14(29)6-7-23(17,2)25(16,28)20(30)12-24(15,3)26(13,22(32)33)35-21(31)19-5-4-8-34-19/h4-8,10,13,15-16,18,20,30H,9,11-12H2,1-3H3,(H,32,33)/t13-,15+,16+,18+,20+,23+,24+,25+,26+/m1/s1
• InChI Key： QOANMINPJDURAZ-VEGHOPOESA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@](C(=O)O)([C@@]1(C)C[C@@H]2O)OC(C1=CC=CO1)=O)F)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1040
• XLogP3: 3.5
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >198°C (dec.)
• Boiling Point: 638.4±55.0 °C at 760 mmHg
• Flash Point: 339.9±31.5 °C
• Solubility: DMSO (Slightly)
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(6a,11b,16a,17a)-6,9-Difluoro-17-(2-furanylcarbonyl)oxy-11-hydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)